Cas no 70437-14-8 (2-Propyn-1-ol, 3-(3-isoquinolinyl)-)

• Product Name: 2-Propyn-1-ol, 3-(3-isoquinolinyl)-
• CAS No: 70437-14-8
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 547233
• PubChem ID: 13161786
• Update Time: 2025-04-19

2-Propyn-1-ol, 3-(3-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(3-isoquinolinyl)-
• 3-isoquinolin-3-ylprop-2-yn-1-ol
• 70437-14-8
• DTXSID10523558
• 3-(Isoquinolin-3-yl)prop-2-yn-1-ol

• Inchi： 1S/C12H9NO/c14-7-3-6-12-8-10-4-1-2-5-11(10)9-13-12/h1-2,4-5,8-9,14H,7H2
• InChI Key： ZTFOSSQBANORDC-UHFFFAOYSA-N
• SMILES： OCC#CC1=CC2C=CC=CC=2C=N1

Computed Properties

• Exact Mass: 183.06847
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12